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Mechanism of Action

Trimethoprim lactate exerts its antibacterial effect by selectively inhibiting bacterial dihydrofolate
reductase (DHFR) [1] [2]. This enzyme is critical in the folic acid synthesis pathway, as it catalyzes the
reduction of dihydrofolate to tetrahydrofolate [2]. The following diagram illustrates how it disrupts this key

metabolic pathway:
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Diagram: Trimethoprim lactate inhibits bacterial DHFR, halting the production of tetrahydrofolate, which

is essential for bacterial DNA synthesis and growth.

Its high selectivity for bacterial DHFR over the mammalian enzyme is the basis of its antibacterial activity

and therapeutic utility [2].

Primary Research and Clinical Applications

Trimethoprim lactate is investigated both as a standalone agent and in combination therapy for various

bacterial and protozoal infections.

e Urinary Tract Infections (UTIs): Used to treat acute, uncomplicated UTIs caused by susceptible
bacteria like Escherichia coli and Proteus mirabilis [3].

¢ Pneumocystis jirovecii Pneumonia (PJP): Serves as a prophylactic treatment. In fixed-dose
combination with sulfamethoxazole (as TMP-SMZ), it is first-line for prevention and treatment;
Trimethoprim alone can be used with dapsone for mild to moderate cases [3] [4].

¢ Acute Otitis Media (AOM): Has been used in pediatric patients for AOM caused by Streptococcus
pneumoniae or Haemophilus influenzae, though its use is limited by resistance patterns [3].

e Laboratory Applications: Used in microbiological media as a selective agent to inhibit swarming
Proteus species during gonococci cultivation and in genetic research for studying biochemical and
physiological effects of drugs [5].

Experimental Research Protocols

Here are examples of how Trimethoprim lactate is applied in experimental settings, based on data from

supplier specifications and research publications.

In Vitro Antibacterial Assay

This protocol assesses the direct effect of the compound on bacterial growth and protein stress [1].

¢ Objective: To determine the minimum inhibitory concentration (MIC) and study drug-induced protein
stress in E. coli.

¢ Materials: Trimethoprim lactate (e.g., 298% purity), bacterial culture, appropriate broth medium,
DMSO or water as solvent.
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e Procedure:
o Prepare a stock solution of Trimethoprim lactate in DMSO (e.g., 10-20 mg/mL) and further
dilute in assay buffer or culture medium [1] [2].
o Expose log-phase E. coli cultures to a concentration range of Trimethoprim lactate (e.g., 1.5 -
3 pg/mL) for 1 hour [1].
o Measure bacterial growth (e.g., by optical density) and analyze induction of heat shock proteins
(e.g., DnakK, GroEL) via Western blot to evaluate protein misfolding and stress response [1].

In Vivo Efficacy Model (Mouse)

This model evaluates the antibacterial efficacy of the compound in a live organism [1].

e Objective: To test the efficacy of Trimethoprim against systemic bacterial infections in mice.
¢ Animal Model: Female C3H/HeOuJ mice.
e Dosing Regimen:
o Infection: Mice are transurethrally infected with a suspension of E. coli [1].
o Treatment: Administer Trimethoprim (as the active moiety) intravenously at 10 mg/kg, every 12
hours, for 3 days [1].
o Endpoint: Quantify bacterial load in organs (e.qg., kidneys, bladder) to determine the protective
dose (e.g., CD50) [1].

Pharmacological and Pharmacokinetic Profile

The following table summarizes key pharmacological data for Trimethoprim, the active molecule released

from Trimethoprim lactate.

Property Details

Mechanism Inhibits bacterial dihydrofolate reductase (DHFR) [1] [2]

Activity Bacteriostatic; wide range vs. Gram-positive & Gram-negative bacteria [1]
Absorption Rapidly absorbed from Gl tract; peak serum concentrations in 1-4 hours [3]
Distribution Widely distributed in tissues & fluids (prostate, lung, bile); CSF conc. 13-34% of

serum levels [3]
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Property Details

Protein 42-46% [3]

Binding

Metabolism 10-20% of a dose is metabolized [3]

Elimination Primarily renal via glomerular filtration & tubular secretion [3] [4]

Important Safety and Handling Information

e Research Use Only: The lactate salt form is labeled "For research use only" and is not intended for
direct diagnostic or therapeutic use in humans [6] [5] [2].
¢ Clinical Drug Warnings: For the approved drug Trimethoprim, clinical precautions include
hematologic toxicity (thrombocytopenia, leukopenia), hypersensitivity reactions (rash, Stevens-
Johnson syndrome), and photosensitivity [7] [3].
¢ Solubility and Storage:
o Solubility: Soluble in water (e.g., ~16-36 mg/mL), DMSO (e.g., ~76 mg/mL), and ethanol (e.g.,
~12 mg/mL) [1] [2].
o Storage: Recommended storage at 4°C in a sealed container, protected from moisture [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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